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Compound of Interest

Compound Name: I-BET567

Cat. No.: B10829594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of the pan-BET inhibitor, I-BET567, using Dimethyl Sulfoxide (DMSO) as the

solvent. Adherence to this protocol is crucial for ensuring the stability, and consistent

performance of the compound in downstream experimental assays.

I-BET567: Key Properties
Proper stock solution preparation begins with understanding the physicochemical properties of

the compound. The following table summarizes essential data for I-BET567.

Property Value Source

Molecular Formula C₁₇H₁₈ClN₅O₂ [1]

Molecular Weight 359.81 g/mol [1][2][3]

Appearance White to off-white solid [2]

Solubility in DMSO 100 mg/mL [2][4][5]

Molar Equivalent 277.92 mM at 100 mg/mL [2][4][5]
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Experimental Protocol: Preparing a 10 mM I-BET567
Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of I-BET567 in DMSO, a

common concentration for laboratory use.

Materials:

I-BET567 powder (purity >98%)

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), molecular biology grade

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (optional, but recommended)[4]

Safety Precautions:

Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

glasses, and gloves.

Handle I-BET567 powder in a chemical fume hood or a ventilated enclosure to avoid

inhalation.

Consult the Safety Data Sheet (SDS) for I-BET567 and DMSO before handling.

Procedure:

Determine the Required Mass:

Use the following formula to calculate the mass of I-BET567 powder needed: Mass (mg) =

Desired Concentration (M) x Desired Volume (L) x Molecular Weight ( g/mol ) x 1000
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Example for 1 mL of a 10 mM solution: Mass (mg) = 0.010 mol/L x 0.001 L x 359.81 g/mol

x 1000 = 3.5981 mg

Weighing the Compound:

Carefully weigh out the calculated mass (e.g., 3.60 mg) of I-BET567 powder using an

analytical balance.

Place the weighed powder directly into a sterile microcentrifuge tube or vial.

Dissolution in DMSO:

Add the desired volume of DMSO (e.g., 1 mL for a 10 mM solution) to the tube containing

the I-BET567 powder. It is recommended to use newly opened DMSO, as hygroscopic

(water-absorbed) DMSO can negatively impact solubility.[2]

Tightly cap the tube.

Ensuring Complete Solubilization:

Vortex the solution vigorously for 1-2 minutes.

Visually inspect the solution for any undissolved particles.

If particles remain, sonicate the solution in an ultrasonic bath for 5-10 minutes.[4] Gentle

warming to 37°C can also aid dissolution.[4] The final solution should be clear.

Stock Solution Storage and Handling:

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile tubes.[5]

Storage Temperature:

For long-term storage (up to 6 months), store the aliquots at -80°C.[2]

For short-term storage (up to 1 month), store at -20°C.[2]
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Light Protection: I-BET567 should be protected from light.[2][4] Store aliquots in an opaque

container or a dark freezer.

Usage: When ready to use, thaw a single aliquot at room temperature. Once thawed, use it

for your experiment and discard any unused portion of that aliquot to ensure experimental

consistency.

Workflow Visualization
The following diagram illustrates the key steps in the preparation and storage of the I-BET567
stock solution.
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Caption: Workflow for preparing an I-BET567 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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